2-[[5-(4-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C18H14ClF3N4OS
• Molecular Weight: 426.8 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H14ClF3N4OS/c1-26-16(11-5-7-13(19)8-6-11)24-25-17(26)28-10-15(27)23-14-4-2-3-12(9-14)18(20,21)22/h2-9H,10H2,1H3,(H,23,27)
• InChI Key: HGKLIZCCYPQOTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=C(C=C3)Cl

Description

The compound 2-[[5-(4-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is a triazole-based derivative characterized by a 1,2,4-triazole core substituted with a 4-chlorophenyl group at position 5, a methyl group at position 4, and a sulfanyl-linked acetamide moiety terminating in a 3-(trifluoromethyl)phenyl group. Its structural uniqueness arises from the synergistic combination of halogenated aromatic systems (Cl, CF₃) and the sulfanyl-acetamide bridge, which enhance lipophilicity, metabolic stability, and target-binding specificity .

Comparison with Similar Compounds

Structural Analogues with Triazole Cores

The following table compares key structural analogs, emphasizing substituent variations and their biological implications:

Compound Name	Substituents on Triazole	Acetamide Substituent	Biological Activity	Key Differences
Target Compound	5-(4-ClPh), 4-CH₃	N-[3-(CF₃)Ph]	Under investigation (potential kinase inhibition)	Baseline for comparison
2-{[5-(4-ClPh)-4-(4-MePh)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-MePh)acetamide	5-(4-ClPh), 4-(4-MePh)	N-(2-ethyl-6-MePh)	Anticancer (reported in preclinical studies)	Bulkier 4-MePh and ethyl-methyl groups reduce solubility
2-{[4-amino-5-(2,4-diClPh)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-Cl-3-(CF₃)Ph]acetamide	5-(2,4-diClPh), 4-NH₂	N-[4-Cl-3-(CF₃)Ph]	Enhanced antimicrobial activity	Additional Cl and NH₂ groups increase polarity and H-bonding potential
2-{[4-(4-ClPh)-5-(4-MeOPh)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-F-4-MePh)acetamide	4-(4-ClPh), 5-(4-MeOPh)	N-(3-F-4-MePh)	Antifungal	Methoxy group improves membrane penetration
N-(4H-1,2,4-triazol-3-yl)-2-[2-(CF₃O)Ph]acetamide	N/A (simpler triazole)	2-(CF₃O)Ph	Insecticidal (Orco channel agonist)	Trifluoromethoxy group enhances volatility and receptor affinity

Analogues with Heterocycle Replacements

• Pyrazole-based analog : 2-{[5-(3,5-diClPh)-1H-pyrazol-3-yl]sulfanyl}-N-(3-MePh)acetamide ()

  • Activity : Broad-spectrum antimicrobial.
  • Structural Impact : Pyrazole replaces triazole, reducing ring aromaticity and altering electron distribution. This decreases thermal stability but improves solubility .

• Imidazole-based analog : 2-{[5-(2-ClPh)-1H-imidazol-3-yl]sulfanyl}-N-(2-MeOPh)acetamide ()

  • Activity : Antifungal (Candida spp.).
  • Structural Impact : Imidazole’s basic nitrogen enhances pH-dependent solubility but reduces metabolic resistance compared to triazoles .

Key Research Findings

Substituent Effects on Bioactivity

• Halogenation : The 4-chlorophenyl group in the target compound contributes to hydrophobic interactions in enzyme active sites, while the CF₃ group in the acetamide moiety enhances binding to aromatic pockets (e.g., kinase ATP-binding domains) . In contrast, analogs with 2,4-dichlorophenyl substituents () show higher antibacterial potency due to increased electrophilicity .
• Amino vs. Methyl Groups: Amino substituents on the triazole (e.g., 4-NH₂ in ) improve water solubility but may reduce blood-brain barrier penetration compared to methyl groups .

Pharmacokinetic and Physicochemical Properties

• Lipophilicity: The target compound’s calculated logP (~3.8) is higher than analogs with methoxy (logP ~2.5) or amino (logP ~1.9) groups, favoring cell membrane permeability but increasing hepatic metabolism risk .
• Thermal Stability : Triazole derivatives generally exhibit higher thermal stability (>200°C) than pyrazole or imidazole analogs (<180°C) due to aromatic resonance .